Ethyl N-Boc-3-(4'-fluorobenzyl)-4-Oxopiperidine-3-carboxylate

• IUPAC Name: 1-O-tert-butyl 3-O-ethyl 3-[(4-fluorophenyl)methyl]-4-oxopiperidine-1,3-dicarboxylate
• InChI: InChI=1S/C20H26FNO5/c1-5-26-17(24)20(12-14-6-8-15(21)9-7-14)13-22(11-10-16(20)23)18(25)27-19(2,3)4/h6-9H,5,10-13H2,1-4H3
• InChI Key: CULWUMXBDBPNGB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CN(CCC1=O)C(=O)OC(C)(C)C)CC2=CC=C(C=C2)F
• Molecular Formula: C20H26FNO5
• Molecular Weight: 379.4 g/mol

Description

Ethyl N-Boc-3-(4'-fluorobenzyl)-4-Oxopiperidine-3-carboxylate, also known as EFBOC, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. EFBOC is a piperidine derivative that has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Scientific Research Applications

Synthetic Methodologies and Chemical Transformations

The synthesis and chemical transformations of complex organic compounds, including Ethyl N-Boc-3-(4'-fluorobenzyl)-4-Oxopiperidine-3-carboxylate, play a crucial role in the development of new pharmaceutical agents and materials. For example, the study by Wang et al. (2008) on tert-Butyl 4-carbamoyl-3-methoxyimino-4-methylpiperidine-1-carboxylate, which was prepared starting from ethyl N-benzyl-3-oxopiperidine-4-carboxylate, showcases a multi-step synthetic route that includes hydrogenation, Boc protection, methylation, and other transformations, illustrating the complexity and versatility of synthetic strategies in organic chemistry (Wang, Liu, Cao, & Wang, 2008).

Building Blocks in Medicinal Chemistry

Compounds like Ethyl N-Boc-3-(4'-fluorobenzyl)-4-Oxopiperidine-3-carboxylate are valuable as building blocks in medicinal chemistry for the synthesis of potential therapeutic agents. Van Hende et al. (2009) explored synthetic strategies towards 3-fluoroazetidine-3-carboxylic acid, a new cyclic fluorinated beta-amino acid, highlighting the importance of fluorinated compounds and protected intermediates like Boc-protected amino acids in drug design and development (Van Hende, Verniest, Deroose, Thuring, Macdonald, & de Kimpe, 2009).

Fluorinated Compounds in Drug Design

The inclusion of fluorine atoms in drug molecules can significantly alter their physical, chemical, and biological properties, making fluorinated intermediates like Ethyl N-Boc-3-(4'-fluorobenzyl)-4-Oxopiperidine-3-carboxylate crucial for the development of new therapeutic agents. Research by Angelastro et al. (1992) on the synthesis of a peptidyl 2,2-difluoro-3-aminopropionate through a Reformatsky reaction demonstrates the utility of fluorinated building blocks in creating compounds with potential biological activity (Angelastro, Bey, Mehdi, & Peet, 1992).